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Compound of Interest

Compound Name: Hexyl heptanoate

Cat. No.: B074044

For Researchers, Scientists, and Drug Development Professionals

This guide provides a detailed overview of the key physical properties of hexyl heptanoate, a
heptanoate ester formed from the condensation of heptanoic acid and hexan-1-ol. The
information presented herein is intended to support research and development activities by
providing reliable data and standardized experimental protocols.

Quantitative Physical Properties

The physical characteristics of hexyl heptanoate are summarized in the table below, providing
a consolidated reference for its boiling point and density under specified conditions.

Physical Property Value Conditions
Boiling Point 252.00 - 253.00 °C @ 760.00 mm Hg[1]
137 °C @ 19 Torr[2]

260.89 °C Not specified

Density 0.860 - 0.865 g/mL @ 20 °C[1][3]
0.8611 g/mL Not specified[4]

Experimental Protocols
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The following sections detail standardized methodologies for the experimental determination of
the boiling point and density of a liquid compound such as hexyl heptanoate.

The boiling point of a liquid is the temperature at which its vapor pressure equals the external
pressure. Accurate determination is crucial for substance identification and purification.

Micro-Reflux Method
This method is suitable when only a small volume of the sample is available.[5][6]

o Apparatus: A small test tube, a thermometer, a heating block or water bath, a magnetic stirrer
and stir bar, and a Pasteur pipette.

e Procedure:

o Approximately 0.5 mL of the liquid sample is placed into the test tube along with a small
magnetic stirring bar.[5][6]

o The test tube is securely clamped within the heating block or water bath.
o The thermometer is positioned so that the bulb is about 1 cm above the liquid's surface.[6]
o The sample is gently heated while stirring.

o Observe the formation of a ring of condensing vapor on the test tube walls. The
thermometer bulb should be level with this ring for an accurate measurement.[5][6]

o The temperature at which the liquid is gently refluxing (boiling and condensing) and the
thermometer reading is stable is recorded as the boiling point.[5][6]

Capillary Method
This is another micro-method for determining boiling point.[7]

o Apparatus: A capillary tube (sealed at one end), a small test tube, a thermometer, a heating
apparatus (like a MelTemp apparatus or a water bath), and the liquid sample.

e Procedure:
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o A small amount of the liquid is introduced into the test tube.

o The capillary tube is placed inside the test tube with its open end submerged in the liquid.

o The apparatus is gently heated.

o As the temperature rises, air trapped in the capillary tube will be expelled, followed by a
steady stream of vapor bubbles from the sample when the boiling point is reached.[7]

o Heating is discontinued, and the temperature at which the liquid begins to enter the
capillary tube is recorded as the boiling point.[5]

Density is a fundamental physical property defined as mass per unit volume.

Direct Measurement Method

This method involves the direct measurement of the mass and volume of the sample.

o Apparatus: A precise analytical balance, and a graduated cylinder or pycnometer for
accurate volume measurement.

e Procedure:

o

The mass of a clean, dry graduated cylinder or pycnometer is accurately measured.

[e]

A known volume of the liquid is carefully added.

o

The mass of the container with the liquid is measured.

[¢]

The mass of the liquid is determined by subtracting the mass of the empty container.

[¢]

The density is calculated by dividing the mass of the liquid by its volume.

Visualized Experimental Workflow

The following diagram illustrates a generalized workflow for determining the physical properties
of a liquid sample like hexyl heptanoate.
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Workflow for Physical Property Determination

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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